Cas no 1217114-23-2 (1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile)

• Product Name: 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile
• CAS No: 1217114-23-2
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 4554657
• Update Time: 2025-05-28

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile
• 1-(4-Chlorophenyl)cyclobutanecarbonitrile-d6
• 1-(p-Chlorophenyl)cyclobutanecarbonitrile-d6
• NSC 154613-d6

• Inchi： 1S/C11H10ClN/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11/h2-5H,1,6-7H2
• InChI Key： XQONXPWVIZZJIL-UHFFFAOYSA-N
• SMILES： c1(Cl)ccc(C2(CCC2)C#N)cc1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile

Comprehensive Analysis of 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile (CAS No. 1217114-23-2)

1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile (CAS No. 1217114-23-2) is a deuterated organic compound widely utilized in pharmaceutical research, metabolic studies, and analytical chemistry. Its unique deuterium-labeled structure enhances stability and reduces metabolic interference, making it invaluable for isotope dilution mass spectrometry (IDMS) and drug development. The compound’s cyclobutane-d6 backbone and 4-chlorophenyl substituent contribute to its distinct chemical properties, aligning with modern demands for precision in bioanalytical methods.

Recent trends highlight growing interest in deuterated compounds due to their applications in proteomics and kinetic isotope effect (KIE) studies. Researchers frequently search for "deuterium-labeled carbonitrile uses" or "CAS 1217114-23-2 solubility," reflecting the need for data on physicochemical characteristics. This compound’s high isotopic purity (>98%) ensures reliability in quantitative NMR and LC-MS workflows, addressing key challenges in trace analysis.

The synthesis of 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile involves palladium-catalyzed cross-coupling and deuterium exchange techniques, optimized for minimal side products. Its molecular weight (208.68 g/mol) and logP value (2.9) suggest moderate lipophilicity, ideal for cell permeability assays. These attributes resonate with current discussions on ADME optimization and deuterated drug design, frequently queried in AI-driven literature searches.

In environmental science, this compound’s low ecotoxicity and biodegradability align with green chemistry principles. Users often explore "deuterated solvents alternatives" or "CAS 1217114-23-2 safety," underscoring the demand for eco-friendly reagents. Its stability under acidic/basic conditions further supports utility in high-throughput screening.

Future applications may expand into PET imaging and theranostics, leveraging its radiolabeling potential. As precision medicine advances, 1-(4-Chlorophenyl)cyclobutane-d6 Carbonitrile exemplifies the synergy between isotopic labeling and molecular diagnostics, answering frequent search queries like "deuterium in drug discovery."